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Compound of Interest

Compound Name: MRS2768 tetrasodium salt

Cat. No.: B11928990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MRS2768 tetrasodium salt is a potent and selective agonist for the P2Y2 receptor, a G

protein-coupled receptor activated by extracellular nucleotides like ATP and UTP.[1][2][3] As a

valuable tool in pharmacological research, particularly in studies related to cardiovascular

diseases, inflammation, and cell proliferation, proper preparation of stock solutions is crucial for

experimental accuracy and reproducibility.[4][5] These application notes provide a detailed

protocol for the preparation, storage, and handling of MRS2768 tetrasodium salt stock

solutions.

Chemical Properties and Data
A comprehensive understanding of the physicochemical properties of MRS2768 tetrasodium
salt is essential for accurate stock solution preparation. The key quantitative data are

summarized in the table below.
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Property Value Reference

Molecular Weight 728.14 g/mol [1][2][6][7]

Molecular Formula C₁₅H₁₆N₂Na₄O₁₈P₄ [1][2][6]

Purity ≥98% (HPLC) [1][2][7]

Solubility Soluble in water [1][7]

EC₅₀ for human P2Y₂

Receptor
1.89 µM [2][3]

Appearance
Colorless to light yellow liquid

(when pre-dissolved) or solid
[5]

Storage (Powder) -20°C for up to 2 years [6]

Storage (Stock Solution)
-80°C for up to 6 months (in

DMSO) or aliquoted in water
[1][6]

Experimental Protocols
This section outlines the detailed methodology for preparing a 10 mM stock solution of

MRS2768 tetrasodium salt. This concentration is a common starting point for subsequent

dilutions to working concentrations for various in vitro and in vivo experiments.

Materials
MRS2768 tetrasodium salt (powder form)

Nuclease-free water or sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile, filter-barrier pipette tips

Vortex mixer

Analytical balance
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Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses

Stock Solution Preparation (10 mM in Nuclease-Free
Water)

Pre-weighing Preparation: Before opening, bring the vial of MRS2768 tetrasodium salt
powder to room temperature to prevent condensation.

Weighing: Carefully weigh the desired amount of MRS2768 tetrasodium salt using an

analytical balance in a clean, draft-free environment. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 0.728 mg of the compound (Calculation: 728.14 g/mol * 0.010

mol/L * 0.001 L = 0.000728 g = 0.728 mg).

Solubilization: Add the weighed powder to a sterile microcentrifuge tube. Using a calibrated

micropipette, add the calculated volume of nuclease-free water to the tube.

Dissolution: Close the tube tightly and vortex gently until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage.[1] For short-term use, a stock

solution in DMSO can be stored at 4°C for up to two weeks, though water is the preferred

solvent given the compound's solubility.[6]

P2Y₂ Receptor Signaling Pathway
MRS2768 exerts its biological effects by activating the P2Y₂ receptor, which primarily couples

to the Gq/11 family of G proteins. The activation of this pathway leads to a cascade of

intracellular events, as depicted in the diagram below.
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Caption: P2Y₂ receptor signaling cascade initiated by MRS2768.

Experimental Workflow for Cell-Based Assays
The following diagram illustrates a typical workflow for utilizing the prepared MRS2768 stock

solution in a cell-based experiment, such as a cell proliferation assay.
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Caption: General workflow for cell-based experiments using MRS2768.

Conclusion
The protocols and information provided herein are intended to guide researchers in the proper

preparation and use of MRS2768 tetrasodium salt stock solutions. Adherence to these

guidelines will help ensure the integrity of the compound and the reliability of experimental

outcomes. As with any chemical reagent, it is imperative to consult the batch-specific certificate

of analysis for the most accurate information on molecular weight and purity. Always follow

standard laboratory safety practices when handling chemical compounds.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b11928990?utm_src=pdf-body-img
https://www.benchchem.com/product/b11928990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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